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Compound of Interest

Compound Name: Pentadecanoyl chloride

Cat. No.: B104569 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of reactive chemical reagents like pentadecanoyl chloride are

of paramount importance. This guide provides crucial safety and logistical information for the

proper management and disposal of pentadecanoyl chloride, ensuring a safe laboratory

environment and adherence to regulatory compliance.

Essential Safety Precautions: Understanding the
Hazards
Pentadecanoyl chloride is a corrosive and water-reactive compound that requires careful

handling. The primary hazards associated with this chemical are:

Corrosivity: It causes severe skin burns and eye damage upon contact.[1][2][3]

Reactivity with Water: It reacts with water, including moisture in the air, to produce corrosive

and toxic hydrogen chloride (HCl) gas.[4][5]

Inhalation Toxicity: Inhaling fumes or mists can lead to respiratory irritation.[1]

Personal Protective Equipment (PPE)
Before handling pentadecanoyl chloride, ensure the following personal protective equipment

is worn:
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Eye Protection: Chemical safety goggles and a face shield.[1][6]

Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).[7]

Body Protection: A lab coat or chemical-resistant apron.[1]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.

[7]

Step-by-Step Disposal Procedures
All disposal procedures for pentadecanoyl chloride must be conducted in a certified chemical

fume hood.[8] Waste must be disposed of in accordance with local, state, and federal

regulations.

Method 1: Direct Disposal (for small quantities)

This method is suitable for disposing of small, unmixed quantities of pentadecanoyl chloride.

Containerization: Ensure the pentadecanoyl chloride is in its original, tightly sealed

container or a compatible, properly labeled waste container.

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name:

"Pentadecanoyl Chloride".[8]

Segregation: Store the waste container away from incompatible materials, particularly water,

bases, alcohols, and amines.[4][5]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup.[8]

Method 2: Neutralization (for larger quantities or solutions)

This method involves neutralizing the reactive acyl chloride before disposal. This procedure is

hazardous and should only be performed by trained personnel.

Preparation:
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Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a gas outlet connected to a gas trap (e.g., a bubbler with a dilute sodium

hydroxide solution) to neutralize the evolved HCl gas.[8]

Prepare a dilute solution of a base, such as sodium hydroxide or sodium bicarbonate, in a

separate container.

Neutralization:

With vigorous stirring, slowly and carefully add the pentadecanoyl chloride to the basic

solution dropwise.[8] This reaction is highly exothermic and will generate gas.

Control the rate of addition to prevent excessive foaming and a rapid temperature

increase.[8]

Continue stirring the mixture for several hours after the addition is complete to ensure the

reaction has gone to completion.

Waste Collection:

Once the reaction has ceased and the mixture has cooled to room temperature, transfer

the resulting solution to a properly labeled hazardous waste container.[8]

The label should clearly state "Hazardous Waste," list all components of the mixture

(including the resulting pentadecanoic acid and salts), and display the appropriate hazard

pictograms.[8]

Decontamination:

Decontaminate all glassware and equipment that came into contact with pentadecanoyl
chloride. Rinse with a small amount of a non-reactive solvent (such as acetone) and

collect the rinsate in the hazardous waste container. Then, wash thoroughly with soap and

water.[8]

Spill Management
In the event of a spill, follow these procedures immediately:
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Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: Contain the spill using a dry, inert absorbent material such as sand,

vermiculite, or a commercial sorbent. Do not use water or combustible materials like paper

towels.[8][9]

Collection: Carefully sweep or scoop the absorbed material into a designated, labeled

hazardous waste container.[1]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's EHS department.

Quantitative Safety Data
The following table summarizes key quantitative and safety information for pentadecanoyl
chloride.

Parameter Value Reference

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage
[1][2]

Signal Word Danger [1][2]

Hazard Class Skin Corrosion 1B [2][6]

Storage Class Code
8A - Combustible corrosive

hazardous materials
[2][6]

Density 0.909 g/mL at 20 °C [2][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

pentadecanoyl chloride.
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Caption: Disposal workflow for pentadecanoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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